((3-((5,5-Dimethyl-3-oxocyclohex-1-enyl)amino)-5-chlorophenyl)amino)-N-(3-(trifluoromethyl)phenyl)formamide

• IUPAC Name: 1-[3-chloro-5-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]phenyl]-3-[3-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C22H21ClF3N3O2/c1-21(2)11-18(10-19(30)12-21)27-16-7-14(23)8-17(9-16)29-20(31)28-15-5-3-4-13(6-15)22(24,25)26/h3-10,27H,11-12H2,1-2H3,(H2,28,29,31)
• InChI Key: FBNVDIULEDNETB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)NC2=CC(=CC(=C2)Cl)NC(=O)NC3=CC=CC(=C3)C(F)(F)F)C
• Molecular Formula: C22H21ClF3N3O2
• Molecular Weight: 451.9 g/mol

Description

((3-((5,5-Dimethyl-3-oxocyclohex-1-enyl)amino)-5-chlorophenyl)amino)-N-(3-(trifluoromethyl)phenyl)formamide is a useful research compound. Its molecular formula is C22H21ClF3N3O2 and its molecular weight is 451.87. The purity is usually 95%.
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Scientific Research Applications

Studies on Enaminoketones

Enaminoketones, which share structural similarities with the compound , have been explored for their reactivity and potential applications in organic synthesis. Jirkovsky (1974) discussed the preparation and halogenation of N-substituted 3-amino-2-cyclohexen-1-ones and 3-amino-5,5-dimethyl-2-cyclohexen-1-ones, highlighting their tendency to form salts and the versatility in reactions leading to various organic transformations. Such compounds could serve as intermediates in the synthesis of more complex molecules, indicating potential applications in pharmaceuticals or materials science (Jirkovsky, 1974).

Acid-Catalyzed Transformations

Singh et al. (1995) investigated the reaction of 1,3-dimethyl-5-formyluracil with enaminones, yielding pyrimido[4,5-b]quinolin-2,4,6(1H, 3H, 7H)-trione derivatives and Hantzsch type 1.4-dihydropyridine derivatives. These reactions showcase the utility of enaminones in constructing heterocyclic compounds, which are often of interest in medicinal chemistry and drug design (Singh et al., 1995).

Polarographic Behavior Studies

Research by Ravindranath et al. (1983) on the polarographic reduction of arylazo pyrazoles, which could be structurally related to the query compound, provides insights into electrochemical properties significant in analytical chemistry and sensor development. The study's findings on the reduction behavior in different pH conditions suggest applications in electrochemical sensors and studies on redox mechanisms (Ravindranath et al., 1983).

Reactions of Benzyl Ketones

Hirota et al. (1978) explored reactions involving benzyl ketones, producing enamines and pyrimidines upon interaction with formamide or acetamide. These findings illustrate the compound's potential in synthesizing polycyclic N-hetero compounds, which could have applications in developing new materials or bioactive molecules (Hirota et al., 1978).